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Compound of Interest

2,3-Dihydro-1,4-benzodioxine-6-
Compound Name:
carbohydrazide

Cat. No.: B1598365

A Note to Our Audience of Researchers, Scientists, and Drug Development Professionals:

This guide was intended to provide an in-depth technical overview of the properties and
suppliers for the compound identified by the user as 4-(4-iodophenyl)-1-methyl-5-(4-
methylphenyl)-1H-imidazole, associated with CAS number 98953-13-0. However, our initial and
thorough investigation has revealed a significant discrepancy that prevents the creation of the
requested guide with the necessary scientific integrity.

The Core Discrepancy

Our research indicates that the CAS number provided, 98953-13-0, is officially assigned to a
different chemical entity: 2,3-dihydro-1,4-benzodioxine-6-carbohydrazide. These two
compounds possess fundamentally different chemical structures, as illustrated below.

User-Requested Compound Compound Associated with CAS 98953-

. 13-0 2,3-dihydro-1,4-henzodioxine-6-
4-(4-iodophenyl)-1-methyl-5-(4-methylpheny?l)-1IH-imidazole
carbohydrazide

Structure not definitively available in chemical lrriStructure of 2,3-dihydro-1,4-benzodioxine-6-

databases. carbohydrazide

Given this fundamental conflict, providing a technical guide based on the user-provided name
but linked to the incorrect CAS number would be misleading and scientifically unsound.
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The Search for the Correct CAS Number

Subsequent extensive searches were conducted to identify the correct CAS number for 4-(4-
iodophenyl)-1-methyl-5-(4-methylphenyl)-1H-imidazole. These searches, utilizing various
chemical databases and search engines, did not yield a specific and confirmed CAS number
for this particular substituted imidazole.

The absence of a dedicated CAS number for this compound in major chemical registries
suggests that it may be a novel or less-common research chemical that has not yet been
assigned a unique identifier. Without a correct CAS number, it is not feasible to:

o Accurately retrieve specific and verified physicochemical data.
« |dentify reputable commercial suppliers.

e Locate relevant research papers, application notes, or established experimental protocols.

Moving Forward

As a Senior Application Scientist, maintaining the highest standards of scientific accuracy and
trustworthiness is paramount. Therefore, we cannot, in good faith, generate an in-depth
technical guide on a compound that cannot be definitively identified and for which reliable data
cannot be sourced.

We recommend that researchers interested in 4-(4-iodophenyl)-1-methyl-5-(4-
methylphenyl)-1H-imidazole first verify its existence and correct CAS number through their own
institutional resources, chemical synthesis records, or by contacting a chemical registry service.

Should a correct CAS number be identified, we would be pleased to revisit this topic and
prepare the comprehensive technical guide as originally envisioned. We can, however, provide
a more general overview of the synthesis and properties of substituted imidazoles if that would
be of interest. The imidazole scaffold is a crucial pharmacophore in many areas of drug
discovery, and a broader discussion of its chemistry and applications is possible based on the
available scientific literature.
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suppliers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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